Cas no 892571-40-3 (N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine)
N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine
- N,N-dimethyl-N'-[(3-methyl-2-thienyl)methyl]-1,2-ethanediamine(SALTDATA: HCl)
- N',N'-dimethyl-N-[(3-methylthiophen-2-yl)methyl]ethane-1,2-diamine
- N,N-dimethyl-N''-[(3-methylthiophen-2-yl)methyl]ethane-1,2-diamine
- [2-(DIMETHYLAMINO)ETHYL][(3-METHYLTHIOPHEN-2-YL)METHYL]AMINE
- N~1~,N~1~-Dimethyl-N~2~-[(3-methylthiophen-2-yl)methyl]ethane-1,2-diamine
- N,N-dimethyl-N'-[(3-methylthiophen-2-yl)methyl]ethane-1,2-diamine
- DTXSID20405977
- CHEMBRDG-BB 9071557
- N-[2-(dimethylamino)ethyl]-N-[(3-methyl-2-thienyl)methyl]amine
- EN300-8044890
- AKOS000146603
- AN-465/42886866
- N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE
- N//',N//'-dimethyl-N-[(3-methylthiophen-2-yl)methyl]ethane-1,2-diamine
- NCGC00326591-01
- AB01322244-02
- 892571-40-3
-
- MDL: MFCD07408592
- Inchi: 1S/C10H18N2S/c1-9-4-7-13-10(9)8-11-5-6-12(2)3/h4,7,11H,5-6,8H2,1-3H3
- InChI Key: HOQVIAASWUNQTM-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1CNCCN(C)C
Computed Properties
- Exact Mass: 198.11900
- Monoisotopic Mass: 198.11906976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 43.5Ų
Experimental Properties
- Density: 1.024
- Boiling Point: 275.4°C at 760 mmHg
- Flash Point: 120.4°C
- Refractive Index: 1.534
- PSA: 43.51000
- LogP: 2.09860
N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0043GJ-50mg |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 50mg |
$86.00 | 2024-04-20 | |
| 1PlusChem | 1P0043GJ-100mg |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 100mg |
$95.00 | 2024-04-20 | |
| 1PlusChem | 1P0043GJ-250mg |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 250mg |
$99.00 | 2024-04-20 | |
| 1PlusChem | 1P0043GJ-500mg |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 500mg |
$111.00 | 2024-04-20 | |
| 1PlusChem | 1P0043GJ-1g |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 1g |
$126.00 | 2024-04-20 | |
| 1PlusChem | 1P0043GJ-2.5g |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 2.5g |
$196.00 | 2024-04-20 | |
| 1PlusChem | 1P0043GJ-5g |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 5g |
$308.00 | 2024-04-20 | |
| 1PlusChem | 1P0043GJ-10g |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 10g |
$508.00 | 2024-04-20 | |
| Aaron | AR0043OV-50mg |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 50mg |
$54.00 | 2025-02-14 | |
| Aaron | AR0043OV-100mg |
N,N-DIMETHYL-N'-[(3-METHYL-2-THIENYL)METHYL]-1,2-ETHANEDIAMINE |
892571-40-3 | 95% | 100mg |
$65.00 | 2025-02-14 |
N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine
Comprehensive Overview of N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine (CAS No. 892571-40-3)
N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine (CAS No. 892571-40-3) is a specialized organic compound with a unique molecular structure that combines a thiophene ring and a diamine backbone. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both dimethylamino and methylthiophene groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.
In the realm of drug discovery, N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine is often explored as a building block for small-molecule therapeutics. Researchers are particularly interested in its potential to modulate biological targets, given its ability to interact with various enzymes and receptors. The compound's lipophilicity and hydrogen-bonding capacity are key factors driving its investigation in central nervous system (CNS) drug development, a hot topic in modern pharmacology.
The agrochemical industry has also shown interest in this compound, as its structural features may contribute to the development of novel pesticides or herbicides. The methylthiophene moiety, in particular, is known to enhance the bioactivity of many agrochemicals. With growing global concerns about food security and sustainable agriculture, compounds like 892571-40-3 are being carefully studied for their potential to address these pressing challenges.
From a materials science perspective, the compound's unique electronic properties make it a candidate for organic electronics applications. The thiophene ring system is well-known for its role in conductive polymers and organic semiconductors, areas that are currently experiencing rapid growth due to the demand for flexible electronics and renewable energy technologies.
The synthesis of N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. These quality control measures are crucial, especially when the material is intended for pharmaceutical applications where purity standards are extremely stringent.
Recent advancements in computational chemistry have enabled researchers to better understand the molecular properties of CAS 892571-40-3. Molecular docking studies and quantum chemical calculations have provided insights into its potential binding modes and electronic characteristics. This computational approach aligns with the current trend toward in silico drug design, which can significantly reduce the time and cost associated with traditional drug discovery methods.
Storage and handling of N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine require standard laboratory precautions. While not classified as highly hazardous, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. These storage conditions are particularly important for researchers working with this compound in medicinal chemistry applications where consistent quality is paramount.
The global market for specialized chemical intermediates like 892571-40-3 has been expanding, driven by increasing R&D activities in the life sciences sector. Pharmaceutical companies and contract research organizations (CROs) are among the primary consumers of such compounds. This growth reflects broader trends in the chemical industry toward more specialized, high-value products that support innovation in healthcare and biotechnology.
Environmental considerations are also important when working with N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine. While specific ecotoxicological data may be limited for this particular compound, the principles of green chemistry should be applied in its use and disposal. This approach aligns with the chemical industry's increasing focus on sustainability and environmental responsibility, topics that are highly relevant to today's socially conscious researchers and consumers.
Future research directions for CAS 892571-40-3 may include further exploration of its biological activities, optimization of synthetic routes for large-scale production, and investigation of its potential in catalysis or coordination chemistry. As the scientific community continues to seek novel compounds with unique properties, N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine will likely remain an interesting subject of study across multiple disciplines.
892571-40-3 (N1,N1-Dimethyl-N2-((3-methylthiophen-2-yl)methyl)ethane-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)